2-Bromo-6-cyclopropylnicotinonitrile

• IUPAC Name: 2-bromo-6-cyclopropylpyridine-3-carbonitrile
• InChI: InChI=1S/C9H7BrN2/c10-9-7(5-11)3-4-8(12-9)6-1-2-6/h3-4,6H,1-2H2
• InChI Key: BFAWGPCKUGNEST-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=C(C=C2)C#N)Br
• Molecular Formula: C9H7BrN2
• Molecular Weight: 223.07 g/mol

Description

2-Bromo-6-cyclopropylnicotinonitrile is a substituted pyridine derivative featuring a bromine atom at the 2-position and a cyclopropyl group at the 6-position of the nicotinonitrile scaffold. This compound is of significant interest in pharmaceutical and agrochemical research due to its structural motifs, which enable diverse reactivity. The cyclopropyl moiety introduces steric and electronic effects, influencing both reactivity and interactions with biological targets.

Biological Activity

2-Bromo-6-cyclopropylnicotinonitrile is a compound belonging to the class of nicotinonitriles, characterized by a bromine atom, a cyclopropyl group, and a nitrile functional group attached to the nicotinic acid structure. Its molecular formula is C$_9$H$_8$BrN$_2$ with a molecular weight of approximately 224.07 g/mol. This compound has garnered attention for its potential biological activities, particularly as an enzyme inhibitor and its antimicrobial properties.

Chemical Structure and Properties

The unique substitution pattern on the aromatic ring of 2-Bromo-6-cyclopropylnicotinonitrile influences its chemical reactivity and biological activity. The presence of the bromine atom and cyclopropyl group contributes to its versatility in organic synthesis and medicinal chemistry applications.

Property	Value
Molecular Formula	C$_9$H$_8$BrN$_2$
Molecular Weight	224.07 g/mol
Functional Groups	Bromine, Cyclopropyl, Nitrile

Enzyme Inhibition

Research indicates that 2-Bromo-6-cyclopropylnicotinonitrile exhibits significant enzyme inhibitory activity. It interacts with specific enzymes involved in various metabolic pathways. Although the precise mechanisms are not fully understood, it is believed that these interactions may modulate enzyme activity, providing a basis for its potential therapeutic applications.

Antimicrobial Properties

The compound has been studied for its antimicrobial properties. Preliminary data suggest that it may inhibit the growth of certain bacterial strains, making it a candidate for further investigation in antimicrobial drug development.

Case Studies and Research Findings

• Mechanism of Action :
  • Studies have shown that 2-Bromo-6-cyclopropylnicotinonitrile can bind to specific molecular targets, altering their function. This binding may inhibit the activity of enzymes critical for cell proliferation and metabolism, which is particularly relevant in cancer research .
• Comparative Studies :
  • In comparative studies with structurally similar compounds, 2-Bromo-6-cyclopropylnicotinonitrile demonstrated distinct biological activities due to its unique structural features. For example, compounds like 6-Cyclopropyl-4-methylnicotinonitrile showed different efficacy profiles in various assays .
• Synthetic Approaches :
  • The synthesis of 2-Bromo-6-cyclopropylnicotinonitrile has been optimized for yield and purity using various reagents and conditions. Continuous synthesis methods have been explored to enhance production efficiency while maintaining compound integrity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 2-Bromo-6-cyclopropylnicotinonitrile is compared below with other nicotinonitrile derivatives. Key differences in substituents, reactivity, and applications are highlighted.

Structural and Functional Group Analysis

Compound Name	Substituents (Position)	Key Functional Features
2-Bromo-6-cyclopropylnicotinonitrile	Br (2), cyclopropyl (6)	Bromine (leaving group), nitrile (stabilizing), cyclopropyl (steric/electronic effects)
6-Amino-5-nitropicolinonitrile	NH₂ (6), NO₂ (5)	Amino (nucleophilic), nitro (electron-withdrawing)
2-Chloronicotinonitrile	Cl (2)	Chlorine (less reactive leaving group than Br)
5-Cyano-2-fluoropyridine	F (2), CN (5)	Fluorine (strong electron-withdrawing), nitrile